Cas no 1116-40-1 (1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)-)

• Product Name: 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)-
• CAS No: 1116-40-1
• MF: C₁₂H₂₇N
• MW: 185.349483728409
• MDL: MFCD00040501
• CID: 209402
• PubChem ID: 87576778
• Update Time: 2025-05-30

1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)-
• 2-methyl-N,N-bis(2-methylpropyl)propan-1-amine
• Triisobutylamine
• (tri-iso-butyl)amine
• 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)
• 2-methyl-N,N-bis(2-methylpropyl)-1-propanamine
• EINECS 214-236-9
• Triisobutyl-amin
• tris(2-methylpropyl)amine
• triisobutyl-amine
• Q27256318
• CCRIS 4883
• MFCD00040501
• SCHEMBL65000
• DTXSID7026233
• AKOS015894692
• N,N-diisobutyl-2-methylpropan-1-amine
• UNII-34282R15S8
• triisobutylamin
• Triisobutylamine, 98%
• 1-Propanamine, 2-methyl-N,N-bis(2-methylpropyl)-
• 34282R15S8
• 1116-40-1
• J-002607
• N,N-Diisobutyl-2-methyl-1-propanamine #
• T0966
• NS00023578
• FT-0703134
• propane, 1-di-isobutylamino-2-methyl-
• Tris(2methylpropyl)amine
• DB-257196
• DTXCID106233
• 2MethylN,Nbis(2methylpropyl)1propanamine
• 1Propanamine, 2methylN,Nbis(2methylpropyl)

• MDL： MFCD00040501
• Inchi： 1S/C12H27N/c1-10(2)7-13(8-11(3)4)9-12(5)6/h10-12H,7-9H2,1-6H3
• InChI Key： IIFFFBSAXDNJHX-UHFFFAOYSA-N
• SMILES： N(CC(C)C)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 185.21400
• Monoisotopic Mass: 185.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: Yellow green transparent liquid
• Density: 0.766 g/mL at 25 °C(lit.)
• Melting Point: -21.8°C
• Boiling Point: 183°C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.423(lit.)
• PSA: 3.24000
• LogP: 3.25640
• Solubility: Not determined

1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-23/24-38-41-51/53
• Safety Instruction： 26-36/37-45-61
• FLUKA BRAND F CODES：9-34
• Hazardous Material Identification：
• Packing Group：II
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)-

Recent Advances in the Study of 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)- (CAS: 1116-40-1): A Comprehensive Research Brief

The compound 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)-, identified by its CAS number 1116-40-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This tertiary amine, characterized by its branched alkyl groups, has shown promising potential in various applications, including drug synthesis, catalysis, and material science. Recent studies have focused on elucidating its physicochemical properties, biological activities, and potential therapeutic applications, making it a compound of interest for researchers and industry professionals alike.

One of the key areas of investigation has been the role of 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)- in drug synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block in the synthesis of novel bioactive molecules. The researchers highlighted its ability to act as a chiral auxiliary, facilitating the formation of enantiomerically pure compounds with high yields. This property is particularly valuable in the development of pharmaceuticals, where stereochemistry often plays a critical role in drug efficacy and safety.

In addition to its synthetic applications, recent research has explored the biological activities of 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)-. A study conducted by the National Institute of Health (NIH) in 2024 investigated its potential as an antimicrobial agent. The results indicated moderate activity against Gram-positive bacteria, suggesting its possible use as a scaffold for developing new antibiotics. However, further studies are needed to optimize its efficacy and reduce potential cytotoxicity.

Another significant development is the exploration of 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)- in material science. Researchers at MIT have recently reported its use as a ligand in the synthesis of metal-organic frameworks (MOFs). The compound's branched structure was found to enhance the stability and porosity of the resulting MOFs, making them suitable for applications in gas storage and catalysis. This finding opens new avenues for the use of this compound in industrial and environmental applications.

Despite these promising developments, challenges remain in the large-scale production and application of 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)-. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic routes and improving the compound's bioavailability for therapeutic use.

In conclusion, 1-Propanamine,2-methyl-N,N-bis(2-methylpropyl)- (CAS: 1116-40-1) represents a versatile compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in drug synthesis, antimicrobial activity, and material science, paving the way for future innovations. Continued research and development efforts are essential to overcome existing challenges and unlock the full potential of this compound.